Cas no 4919-40-8 (4-Amino-3,5-dimethylbenzoic acid)

4-Amino-3,5-dimethylbenzoic acid is a substituted benzoic acid derivative featuring amino and methyl functional groups at the 3, 4, and 5 positions of the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty dyes. Its structural properties, including the electron-donating amino group and steric influence of the methyl substituents, make it valuable for designing molecules with tailored reactivity. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in various reaction conditions. Its stability under standard handling conditions and well-defined reactivity profile contribute to its utility in research and industrial applications.
4-Amino-3,5-dimethylbenzoic acid structure
4919-40-8 structure
Product Name:4-Amino-3,5-dimethylbenzoic acid
CAS No:4919-40-8
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD00047840
CID:333747
PubChem ID:236021
Update Time:2025-10-28

4-Amino-3,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3,5-dimethylbenzoic acid
    • 4-Amino-3,5-dimethyl-benzoic acid
    • Benzoic acid,4-amino-3,5-dimethyl-
    • NSC 38033
    • Benzoic acid, 4-amino-3,5-dimethyl-
    • NSC38033
    • NZEOOPXCKUWJDQ-UHFFFAOYSA-N
    • 4-amino-3,5-dimethyl benzoic acid
    • 6673AB
    • SBB087906
    • CM12390
    • ST2411080
    • AB1006860
    • BB 02594
    • 4-Amino-3 pound not5-dimethylbenzoic acid
    • AKOS006345271
    • EN300-246020
    • FT-0728050
    • 4-Amino-3,5-dimethylbenzoicacid
    • NSC-38033
    • SB37341
    • 4919-40-8
    • AS-10442
    • SCHEMBL901041
    • BB 0259495
    • MFCD00047840
    • DTXSID10284617
    • CS-W019299
    • DA-17431
    • DTXCID90235768
    • AE-562/43286952
    • ALBB-032191
    • MDL: MFCD00047840
    • Inchi: 1S/C9H11NO2/c1-5-3-7(9(11)12)4-6(2)8(5)10/h3-4H,10H2,1-2H3,(H,11,12)
    • InChI Key: NZEOOPXCKUWJDQ-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C)C(=C(C)C=1)N)=O

Computed Properties

  • Exact Mass: 165.07900
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.207
  • Melting Point: 251-252 ºC
  • PSA: 63.32000
  • LogP: 2.16500

4-Amino-3,5-dimethylbenzoic acid Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

4-Amino-3,5-dimethylbenzoic acid Pricemore >>

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4-Amino-3,5-dimethylbenzoic acid Suppliers

Amadis Chemical Company Limited
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(CAS:4919-40-8)4-Amino-3,5-dimethylbenzoic acid
Order Number:A856621
Stock Status:in Stock
Quantity:25g/5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:01
Price ($):2183.0/546.0/159.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:4919-40-8)4-amino-3,5-dimethyl-benzoic acid
Order Number:sfd4632
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

4-Amino-3,5-dimethylbenzoic acid Related Literature

Additional information on 4-Amino-3,5-dimethylbenzoic acid

Recent Advances in the Research of 4-Amino-3,5-dimethylbenzoic acid (CAS: 4919-40-8)

4-Amino-3,5-dimethylbenzoic acid (CAS: 4919-40-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzoic acid core with amino and dimethyl substituents, has been the subject of recent studies due to its potential applications in drug development and biochemical research. The unique structural features of 4-Amino-3,5-dimethylbenzoic acid make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

Recent studies have focused on the synthesis and optimization of 4-Amino-3,5-dimethylbenzoic acid to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts are critical for its application in high-stakes environments like pharmaceutical manufacturing, where consistency and quality are paramount.

In addition to its synthetic applications, 4-Amino-3,5-dimethylbenzoic acid has shown promise in biochemical assays. Researchers have explored its role as a building block for fluorescent probes and other diagnostic tools. Its ability to interact with specific biological targets makes it a candidate for developing new imaging agents and sensors. This versatility underscores the compound's potential to contribute to both therapeutic and diagnostic advancements in the biomedical field.

Another area of interest is the compound's potential pharmacological properties. Preliminary studies suggest that derivatives of 4-Amino-3,5-dimethylbenzoic acid may exhibit anti-inflammatory or antimicrobial activities. These findings are still in the early stages, but they highlight the need for further investigation into the compound's biological effects. Understanding these properties could pave the way for new treatments for a range of diseases.

The stability and reactivity of 4-Amino-3,5-dimethylbenzoic acid under various conditions have also been a focus of recent research. Studies have examined its behavior in different solvents and at varying temperatures to determine optimal storage and handling conditions. Such research is essential for ensuring the compound's utility in industrial and laboratory settings, where environmental factors can significantly impact performance.

Looking ahead, the continued exploration of 4-Amino-3,5-dimethylbenzoic acid is expected to yield new insights into its applications and mechanisms of action. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial for unlocking the full potential of this compound. As research progresses, 4-Amino-3,5-dimethylbenzoic acid may emerge as a key player in the development of next-generation pharmaceuticals and biochemical tools.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:4919-40-8)4-Amino-3,5-dimethylbenzoic acid
A856621
Purity:99%/99%/99%
Quantity:25g/5g/1g
Price ($):2183.0/546.0/159.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:4919-40-8)4-amino-3,5-dimethyl-benzoic acid
sfd4632
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email